- Identification and characterization of stressed degradation products of metoprolol using LC/Q-TOF-ESI-MS/MS and MSn experiments, Biomedical Chromatography, 2012, 26(6), 720-736
Cas no 38697-07-3 (propan-2-imine)
propan-2-imine structure
Product Name:propan-2-imine
propan-2-imine Chemical and Physical Properties
Names and Identifiers
-
- propan-2-imine
- 2-Propanimine
- Q48996610
- acetone imine
- 38697-07-3
- 2-Propanimine (9CI)
- DTXSID50191992
- XDAGXZXKTKRFMT-UHFFFAOYSA-N
-
- Inchi： 1S/C3H7N/c1-3(2)4/h4H,1-2H3
- InChI Key： XDAGXZXKTKRFMT-UHFFFAOYSA-N
- SMILES： N=C(C)C
Computed Properties
- Exact Mass: 57.05791
- Monoisotopic Mass: 57.057849228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 26.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.85
propan-2-imine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 4 d, 80 °C
Reference
propan-2-imine Raw materials
propan-2-imine Preparation Products
propan-2-imine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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